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Compound of Interest

Compound Name: Biotinyl tyramide

Cat. No.: B1667294 Get Quote

For researchers, scientists, and drug development professionals, biotinyl tyramide is a

cornerstone reagent for enhancing signal amplification in a variety of molecular biology and

proteomics applications. This in-depth guide explores the core chemical properties,

experimental protocols, and underlying mechanisms of biotinyl tyramide, with a focus on its

application in Tyramide Signal Amplification (TSA).

Biotinyl tyramide is a biotin derivative that serves as a substrate for horseradish peroxidase

(HRP) in the presence of hydrogen peroxide.[1][2] This enzymatic reaction generates a highly

reactive, short-lived biotinyl tyramide radical that covalently binds to adjacent tyrosine

residues on proteins and other biomolecules in close proximity to the HRP enzyme.[3][4] This

localized deposition of biotin molecules provides a significant amplification of the initial signal,

enabling the detection of low-abundance targets in techniques such as immunohistochemistry

(IHC), in situ hybridization (ISH), and proximity labeling applications like APEX.[1]

Core Chemical Properties
A thorough understanding of the chemical properties of biotinyl tyramide is essential for its

effective use in experimental settings. The following table summarizes its key quantitative data.
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Property Value References

Molecular Weight 363.47 g/mol

Molecular Formula C₁₈H₂₅N₃O₃S

CAS Number 41994-02-9

Appearance
White to off-white or beige

solid/powder

Purity ≥97% (HPLC) to ≥98% (HPLC)

UV/Vis Absorbance λmax: 225, 280 nm

Solubility

   DMSO

Soluble to 100 mM (36.35

mg/mL); also reported as ~30

mg/mL and 73 mg/mL

   Dimethylformamide (DMF) ~30 mg/ml

   Ethanol ≥8.18 mg/mL with sonication

   Aqueous Buffers

Sparingly soluble. For aqueous

solutions, first dissolve in

DMSO and then dilute with the

aqueous buffer. A 1:5 solution

of DMSO:PBS (pH 7.2) yields

a solubility of approximately

0.16 mg/ml. It is not

recommended to store the

aqueous solution for more than

one day.

Storage

Store at -20°C. Stock solutions

in DMSO can be stored at

-20°C for up to one month or

-80°C for up to six months.

Avoid repeated freeze-thaw

cycles.
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Tyramide Signal Amplification (TSA) Signaling
Pathway
The fundamental principle of TSA involves an enzyme-catalyzed deposition of biotinyl
tyramide. The following diagram illustrates the signaling cascade.
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Tyramide Signal Amplification (TSA) Pathway
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Generalized TSA-IHC Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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